Cas no 2680721-86-0 (tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2680721-86-0
• MF: C₁₂H₁₃BrN₂O₂S₂
• MW: 361.277819395065
• CID: 5622147
• PubChem ID: 165931082
• Update Time: 2025-05-19

tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680721-86-0
• tert-butyl N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]carbamate
• EN300-28299901
• tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C12H13BrN2O2S2/c1-12(2,3)17-11(16)15-10-14-7(6-18-10)8-4-5-9(13)19-8/h4-6H,1-3H3,(H,14,15,16)
• InChI Key： MVCROZLYZNCNMU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CSC(=N2)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 359.96018g/mol
• Monoisotopic Mass: 359.96018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate

Research Brief on tert-Butyl N-4-(5-Bromothiophen-2-yl)-1,3-Thiazol-2-ylcarbamate (CAS: 2680721-86-0)

The compound tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate (CAS: 2680721-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the bromothiophene and thiazole moieties, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in cancer and inflammatory diseases.

One of the most notable advancements involves the use of this compound in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are challenging targets in drug discovery, and the unique scaffold of tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate has shown promise in modulating these interactions. Preliminary in vitro studies have demonstrated its ability to disrupt specific PPIs involved in oncogenic signaling pathways, suggesting its potential as a lead compound for anticancer therapeutics.

In addition to its role in drug discovery, recent research has explored the compound's physicochemical properties and stability under various conditions. These studies are critical for optimizing its formulation and ensuring its suitability for further preclinical development. For instance, investigations into its solubility, permeability, and metabolic stability have provided valuable insights into its drug-like properties, guiding the design of derivatives with improved pharmacokinetic profiles.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have been conducted to elucidate the molecular interactions of tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate with biological targets. These studies have identified key functional groups responsible for its bioactivity, enabling the rational design of more potent and selective analogs. Such efforts are expected to accelerate the translation of this compound into clinically relevant candidates.

Despite these promising developments, challenges remain in the optimization and scale-up of tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate for therapeutic use. Future research directions include further validation of its biological targets, evaluation of its toxicity profile, and exploration of its potential in combination therapies. Collaborative efforts between academia and industry will be essential to address these challenges and fully realize the therapeutic potential of this compound.

In conclusion, tert-butyl N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylcarbamate (CAS: 2680721-86-0) represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery and development. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in the treatment of various diseases, particularly cancer and inflammatory disorders.